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Compound of Interest

Compound Name: Apoptosis inducer 11

Cat. No.: B12384113

Application Notes and Protocols for Apoptosis
Inducer 11

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and use of "Apoptosis
inducer 11" (also referred to as compound 3u) stock solutions for in vitro experiments. The
information is based on the findings from the primary literature, specifically the work of Barreca
et al. (2023).

Product Information and Quantitative Data

"Apoptosis inducer 11" is a pyrrolo[3',4':3,4]cyclohepta[1,2-d][1][2]oxazole derivative that has
been identified as a potent inducer of apoptosis in non-Hodgkin lymphoma cell lines. It
functions by triggering the mitochondrial pathway of apoptosis and inducing a G2/M cell cycle
arrest.
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Property

Value

Source

Compound Name

Apoptosis inducer 11

(compound 3u)

MedchemExpress

Chemical Name

1-(4-methoxybenzyl)-3-(3,4,5-
trimethoxyphenyl)-1,4-dihydro-
5H-
pyrrolo[3',4':3,4]cyclohepta1,2-
d][1][2]oxazol-5-0ne

Barreca et al., 2023

Molecular Formula

C30H28N206

Barreca et al., 2023

Molecular Weight

512.55 g/mol

Barreca et al., 2023

Physical Appearance

Pale yellow solid

Barreca et al., 2023

Primary Solvent

Dimethyl sulfoxide (DMSO)

Barreca et al., 2023

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution of
Apoptosis Inducer 11

This protocol describes the preparation of a 10 mM stock solution of "Apoptosis inducer 11"
in DMSO.

Materials:

"Apoptosis inducer 11" (solid powder)

Anhydrous/molecular sieve-dried dimethyl sulfoxide (DMSO)

Microcentrifuge tubes (1.5 mL or 2 mL)

Calibrated micropipettes and sterile tips

Analytical balance

Vortex mixer
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Procedure:

» Equilibration: Allow the vial of "Apoptosis inducer 11" to equilibrate to room temperature
before opening to prevent condensation of moisture.

e Weighing: Accurately weigh out 5.13 mg of "Apoptosis inducer 11" powder using an
analytical balance and transfer it to a sterile microcentrifuge tube.

o Calculation: To prepare a 10 mM (0.01 mol/L) solution in 1 mL (0.001 L), you need 0.01
mmol of the compound.

o Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/g)

o Mass (mg) = 0.01 mol/L * 0.001 L * 512.55 g/mol * 1000 mg/g = 5.1255 mg

e Dissolution: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the
compound.

e Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the solid is
completely dissolved. A brief sonication in a water bath can be used to aid dissolution if
necessary.

 Aliquoting: For ease of use and to minimize freeze-thaw cycles, aliquot the 10 mM stock
solution into smaller volumes (e.g., 20 pL) in sterile, light-protected microcentrifuge tubes.

o Storage: Store the aliquoted stock solutions at -20°C for short-term storage (up to 3 months)
or at -80°C for long-term storage (up to 1 year). Avoid repeated freeze-thaw cycles.

Quality Control:

o Ensure the solid is fully dissolved before use. If precipitation is observed upon thawing, warm
the tube to 37°C and vortex to redissolve.

e The final concentration of DMSO in the cell culture medium should be kept low (typically <
0.5%) to avoid solvent-induced cytotoxicity. Prepare a vehicle control with the same final
concentration of DMSO for all experiments.
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Visualizations
Experimental Workflow: Stock Solution Preparation

Workflow for Preparing Apoptosis Inducer 11 Stock Solution
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Caption: Workflow for preparing a 10 mM stock solution of Apoptosis inducer 11.

Signaling Pathway: Mitochondrial Apoptosis Induced by
Apoptosis Inducer 11
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Proposed Mitochondrial Apoptosis Pathway of Apoptosis Inducer 11
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Caption: Mitochondrial apoptosis pathway initiated by Apoptosis inducer 11.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Preparing "Apoptosis inducer 11" stock solution for
experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12384113#preparing-apoptosis-inducer-11-stock-
solution-for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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